![molecular formula C19H15N3OS B4197010 N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide](/img/structure/B4197010.png)
N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide
Overview
Description
N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide, also known as MBZ, is a chemical compound that has been widely used in scientific research. MBZ is a benzimidazole derivative that has been found to have various biological activities, making it a promising compound in the field of drug discovery.
Mechanism of Action
The mechanism of action of N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide is not fully understood. However, it has been proposed that N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide may inhibit the activity of tubulin, a protein that is essential for cell division. This inhibition may lead to the disruption of microtubule formation, ultimately resulting in cell death.
Biochemical and Physiological Effects:
N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the growth and proliferation of cancer cells. In addition, N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It also exhibits a broad spectrum of biological activities, making it a versatile tool for researchers. However, one limitation of N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide is its poor solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide. One area of interest is the development of N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide analogs with improved solubility and potency. Another direction is the investigation of N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide's potential as a therapeutic agent for other diseases, such as neurodegenerative disorders. Additionally, the use of N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide in combination with other drugs may be explored as a strategy to enhance its efficacy.
Scientific Research Applications
N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide has been extensively studied for its potential use as an anticancer agent. It has been found to exhibit cytotoxic activity against a variety of cancer cell lines, including breast cancer, lung cancer, and leukemia. N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]-2-thiophenecarboxamide has also been investigated for its antiviral activity against several viruses, including HIV and hepatitis C virus.
properties
IUPAC Name |
N-[1-(2-methylphenyl)benzimidazol-5-yl]thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3OS/c1-13-5-2-3-6-16(13)22-12-20-15-11-14(8-9-17(15)22)21-19(23)18-7-4-10-24-18/h2-12H,1H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDGYMXHMCMEASN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C=NC3=C2C=CC(=C3)NC(=O)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(2-methylphenyl)-1H-benzimidazol-5-yl]thiophene-2-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-chloro-4-(1-pyrrolidinylsulfonyl)phenoxy]-N-(4-phenoxyphenyl)acetamide](/img/structure/B4196935.png)
![2-chloro-5-({[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoic acid](/img/structure/B4196941.png)
![1-[(3-chloro-4-methoxyphenyl)sulfonyl]-N-[3-(methylthio)phenyl]-3-piperidinecarboxamide](/img/structure/B4196944.png)
![ethyl 4-(2,5-dimethylphenyl)-6-{[(3-nitrophenyl)amino]methyl}-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate](/img/structure/B4196949.png)
![N-[6-(dimethylamino)-1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl]benzamide](/img/structure/B4196957.png)
![N-[5-(1-adamantyl)-1,3-thiazol-2-yl]-2-[(1-benzyl-1H-imidazol-2-yl)thio]acetamide](/img/structure/B4196966.png)
![N-[1-(2-methoxyphenyl)-1H-benzimidazol-5-yl]butanamide](/img/structure/B4196975.png)
![2-[2-(4-butoxyphenoxy)ethyl]-3-hydroxy-3-phenyl-1-isoindolinone](/img/structure/B4196977.png)
![3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B4196981.png)
![4-benzyl-1-{[(4-bromobenzyl)thio]acetyl}piperidine](/img/structure/B4196986.png)
![N'-[2-(4-fluorophenyl)ethyl]-N,N-dimethylurea](/img/structure/B4196989.png)
![N-isopropyl-2-[(2-phenylbutanoyl)amino]benzamide](/img/structure/B4197005.png)